2-(5-broMo-2-fluorophenyl)cyclopropanecarboxylic acid

• IUPAC Name: 2-(5-bromo-2-fluorophenyl)cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C10H8BrFO2/c11-5-1-2-9(12)7(3-5)6-4-8(6)10(13)14/h1-3,6,8H,4H2,(H,13,14)
• InChI Key: WUZXMVVEXNTLHL-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1C(=O)O)C2=C(C=CC(=C2)Br)F
• Molecular Formula: C10H8BrFO2
• Molecular Weight: 259.07 g/mol

Description

2-(5-bromo-2-fluorophenyl)cyclopropanecarboxylic acid is a chemical compound with the molecular formula C10H8BrFO2 and a molecular weight of 259.07. It is a solid substance.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H8BrFO2/c11-6-1-2-8(12)7(5-6)10(3-4-10)9(13)14/h1-2,5H,3-4H2,(H,13,14). This code provides a specific description of the molecule’s structure, including the positions of the bromine and fluorine atoms on the phenyl ring and the presence of a carboxylic acid group on the cyclopropane ring.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored at 2-8°C.

Scientific Research Applications

Synthesis and Bioactivity

• Synthesis of Thiourea Derivatives : 2,2-Dimethyl cyclopropanecarboxylic acid, a structurally similar compound, was used to synthesize N-(substituted) cyclopropanecarboxyl-N′-pyridin-2-yl thioureas, demonstrating herbicidal and fungicidal activities (Tian et al., 2009).

Chemical Synthesis and Structural Analysis

• Synthesis of Antimony Bis (Cyclopropanecarboxylate) : The reaction of tris(5-bromo-2-methoxyphenyl)antimony with cyclopropanecarboxylic acid formed a structurally related compound, characterized by XRD analysis (Sharutin et al., 2012).
• Antioxidant Agents Synthesis : Cyclopropanecarboxylic acid derivatives have been synthesized for potential use as potent antioxidant agents (Ghanbari Pirbasti et al., 2016).

Pharmaceutical Applications

• Prasugrel Intermediate Synthesis : An improved synthetic method for a Prasugrel intermediate using cyclopropanecarboxylic acid derivatives highlights its pharmaceutical significance (Zheng Min, 2013).
• Insecticidal Activities : Synthesis of 1,3,4-oxadiazoles with cyclopropanecarboxylic acid derivatives demonstrated insecticidal activities against armyworms (Shi et al., 2000).
• Alzheimer's Disease Research : A γ‐secretase modulator, structurally related to cyclopropanecarboxylic acid, was evaluated for its effects on brain β‐amyloid pathology and spatial memory in an Alzheimer's disease mouse model (Imbimbo et al., 2009).

Chemical Properties and Molecular Interactions

• Conformational Studies : Cyclopropanecarboxylic acid derivatives were studied for their molecular structures and intermolecular interactions, important in understanding their potential applications (Meneghetti et al., 2008).
• Hydrogen Bonding Interactions : Research on fluorinated cyclopropane derivatives revealed insights into their intermolecular contacts, which are crucial for their reactivity and biological applications (Fröhlich et al., 2006).

Safety And Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. The hazard statements associated with this compound are H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.